1-[2-[2-[Benzyl(methyl)amino]-2-oxoethyl]sulfanyl-4-oxo-3-pentylquinazoline-7-carbonyl]piperidine-4-carboxamide

• IUPAC Name: 1-[2-[2-[benzyl(methyl)amino]-2-oxoethyl]sulfanyl-4-oxo-3-pentylquinazoline-7-carbonyl]piperidine-4-carboxamide
• InChI: InChI=1S/C30H37N5O4S/c1-3-4-8-15-35-29(39)24-12-11-23(28(38)34-16-13-22(14-17-34)27(31)37)18-25(24)32-30(35)40-20-26(36)33(2)19-21-9-6-5-7-10-21/h5-7,9-12,18,22H,3-4,8,13-17,19-20H2,1-2H3,(H2,31,37)
• InChI Key: VLJLOULEERDIRA-UHFFFAOYSA-N
• Canonical SMILES: CCCCCN1C(=O)C2=C(C=C(C=C2)C(=O)N3CCC(CC3)C(=O)N)N=C1SCC(=O)N(C)CC4=CC=CC=C4
• Molecular Formula: C30H37N5O4S
• Molecular Weight: 563.7 g/mol

Description

The compound “1-[2-[2-[Benzyl(methyl)amino]-2-oxoethyl]sulfanyl-4-oxo-3-pentylquinazoline-7-carbonyl]piperidine-4-carboxamide” is a complex organic molecule. It contains several functional groups, including an amide, a quinazoline, and a piperidine ring.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, starting with the formation of the quinazoline core, followed by various functional group interconversions and coupling reactions. Unfortunately, without specific literature or experimental data, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a quinazoline ring, which is a type of heterocyclic aromatic ring containing two nitrogen atoms. The benzyl(methyl)amino and piperidine-4-carboxamide groups are attached to this core structure.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by the functional groups it contains. For example, the amide group might undergo hydrolysis under acidic or basic conditions, and the quinazoline ring might participate in electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar amide group might increase its solubility in polar solvents.

Scientific Research Applications

Receptor Inhibition and Drug Design

Compounds with complex structures including quinazoline, piperidine, and benzyl(methyl)amino groups are often explored for their potential as receptor inhibitors. For example, a potent calcitonin gene-related peptide (CGRP) receptor antagonist was developed through a convergent, stereoselective synthesis, highlighting the importance of such structures in medicinal chemistry for treating conditions like migraines (Cann et al., 2012).

Synthesis of Heterocyclic Compounds

The synthesis of amino- and sulfanyl-derivatives of benzoquinazolinones, as discussed by Nowak et al. (2015), showcases the methodologies involved in creating compounds that may possess significant biological activities, including potential anticancer properties (Nowak et al., 2015). Such research is fundamental in drug discovery, providing a foundation for the development of new therapeutic agents.